Cas no 2138272-81-6 (1-[2-(Tert-butoxy)-2-oxoethyl]-5-(4-ethoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid)

• Product Name: 1-[2-(Tert-butoxy)-2-oxoethyl]-5-(4-ethoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• CAS No: 2138272-81-6
• MF: C₂₀H₂₃NO₆
• MW: 373.39972615242
• CID: 6334641
• PubChem ID: 165874358
• Update Time: 2025-11-03

1-[2-(Tert-butoxy)-2-oxoethyl]-5-(4-ethoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1165603
• 2138272-81-6
• 1-[2-(tert-butoxy)-2-oxoethyl]-5-(4-ethoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• 1-[2-(Tert-butoxy)-2-oxoethyl]-5-(4-ethoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid

• Inchi： 1S/C20H23NO6/c1-5-26-15-8-6-13(7-9-15)14-10-16(19(24)25)18(23)21(11-14)12-17(22)27-20(2,3)4/h6-11H,5,12H2,1-4H3,(H,24,25)
• InChI Key： MQYAZGNWUQPRBG-UHFFFAOYSA-N
• SMILES： O(C(CN1C(C(C(=O)O)=CC(C2C=CC(=CC=2)OCC)=C1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 373.15253745g/mol
• Monoisotopic Mass: 373.15253745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 93.1Ų

Additional information on 1-[2-(Tert-butoxy)-2-oxoethyl]-5-(4-ethoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid

1-[2-(Tert-butoxy)-2-oxoethyl]-5-(4-ethoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid: A Comprehensive Overview

The compound 1-[2-(Tert-butoxy)-2-oxoethyl]-5-(4-ethoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid, with CAS No. 2138272-81-6, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of dihydropyridines, which are well-known for their role as calcium channel blockers and their applications in treating cardiovascular diseases. The structure of this molecule is characterized by a dihydropyridine ring system with substituents that include a tert-butoxy group, an ethoxyphenyl group, and a carboxylic acid moiety. These functional groups contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the potential of this compound as a dihydropyridine derivative with promising pharmacological properties. Researchers have explored its ability to modulate calcium channels, which is critical for its therapeutic applications. The tert-butoxy group attached to the dihydropyridine ring enhances the molecule's lipophilicity, potentially improving its bioavailability and efficacy. Additionally, the ethoxyphenyl substituent introduces electronic effects that can influence the compound's interaction with target proteins, making it a valuable candidate for drug development.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution, oxidation, and cyclization reactions. The use of advanced synthetic techniques has enabled chemists to achieve high yields and purity levels, ensuring its suitability for biological testing. The molecule's structure has been optimized through computational modeling to predict its binding affinity to calcium channels, providing insights into its mechanism of action.

In terms of biological activity, this compound has shown potent inhibitory effects on voltage-dependent calcium channels in vitro. Preclinical studies have demonstrated its ability to reduce intracellular calcium levels in smooth muscle cells, suggesting its potential as an antihypertensive agent. Furthermore, the compound's selectivity for certain isoforms of calcium channels makes it a promising candidate for treating conditions such as angina pectoris and arrhythmias.

The incorporation of the carboxylic acid group into the molecule's structure plays a crucial role in its solubility and stability. This functional group also provides a site for further chemical modifications, enabling the development of prodrugs or sustained-release formulations. Such modifications could enhance the compound's therapeutic profile by improving its pharmacokinetic properties.

Recent advancements in medicinal chemistry have also explored the use of this compound as a lead molecule for designing novel drugs targeting other ion channels or receptors. Its structural flexibility and unique substituent pattern make it an ideal candidate for further optimization through medicinal chemistry approaches such as scaffold hopping or fragment-based drug design.

In conclusion, 1-[2-(Tert-butoxy)-2-oxoethyl]-5-(4-ethoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid represents a significant advancement in the field of dihydropyridine derivatives. Its combination of favorable chemical properties and promising biological activity positions it as a valuable tool for developing innovative therapeutic agents. Continued research into its mechanism of action, pharmacokinetics, and toxicity profiles will be essential for unlocking its full potential in treating various cardiovascular disorders.